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Compound of Interest

Compound Name: SDZ 224-015

Cat. No.: B10837935 Get Quote

Essential Safety and Handling Guide for SDZ
224-015
For Researchers, Scientists, and Drug Development Professionals: A detailed guide to the safe

handling, use, and disposal of the caspase-1 inhibitor, SDZ 224-015.

This document provides crucial safety and logistical information for the handling and disposal

of SDZ 224-015, a potent, orally active inhibitor of interleukin-1 beta (IL-1β) converting enzyme

(ICE), also known as caspase-1. Adherence to these guidelines is essential to ensure a safe

laboratory environment and the integrity of your research.

Physicochemical and Safety Data
A summary of the key physicochemical properties and safety information for SDZ 224-015 is

provided below for easy reference.
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Property Value Reference

Chemical Name

ethyl (5S,8S,11S)-11-(2-((2,6-

dichlorobenzoyl)oxy)acetyl)-5-

isopropyl-8-methyl-3,6,9-trioxo-

1-phenyl-2-oxa-4,7,10-

triazatridecan-13-oate

[1]

CAS Number 161511-45-1 [2]

Molecular Formula C30H35Cl2N3O9 [2]

Molecular Weight 652.52 g/mol [2]

Appearance White to off-white solid [3]

Solubility
DMSO: 100 mg/mL (153.25

mM)
[2]

Storage

Store at -20°C. Stock solutions

can be stored at -20°C for

several months.

[2]

Purity ≥98% (HPLC) [3]

Operational Plan: Personal Protective Equipment
(PPE)
Given the hazardous nature of SDZ 224-015 as a dichlorobenzoyl compound, a

comprehensive PPE strategy is mandatory to prevent exposure. The following PPE should be

worn at all times when handling the compound.[4][5]
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PPE Category Specifications and Procedures

Hand Protection

Wear chemical-resistant gloves. Nitrile gloves

are a suitable option for handling solid

chemicals and for short-term protection against

a range of substances.[6] For prolonged

handling or when working with solutions,

consider double-gloving or using gloves with

greater chemical resistance. Always inspect

gloves for tears or punctures before use and

wash hands thoroughly after removal.[7]

Eye and Face Protection

Chemical safety goggles or safety glasses with

side shields meeting ANSI Z87.1 standards are

required.[6] When there is a risk of splashing, a

face shield should be worn in addition to safety

glasses or goggles.[6]

Skin and Body Protection

A lab coat must be worn and fully buttoned. For

procedures with a higher risk of contamination,

consider a chemical-resistant apron or coveralls.

[5] Closed-toe shoes are mandatory in the

laboratory.[8]

Respiratory Protection

Work with solid SDZ 224-015 should be

conducted in a certified chemical fume hood to

avoid inhalation of dust. If a fume hood is not

available or if there is a risk of aerosol

generation, a respirator may be necessary.

Consult with your institution's environmental

health and safety (EHS) department for a

respirator use evaluation.[6]

Experimental Protocol: Caspase-1 Inhibition Assay
SDZ 224-015 is a known inhibitor of caspase-1. The following is a representative protocol for a

caspase-1 inhibitor screening assay, which can be adapted for use with SDZ 224-015.
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Objective: To determine the inhibitory activity of SDZ 224-015 on recombinant human caspase-

1.

Materials:

Recombinant human caspase-1 enzyme

Caspase-1 substrate (e.g., Ac-YVAD-AFC)

Assay buffer (e.g., 50mM HEPES pH 7.5, 50mM KCl, 200mM NaCl, 10mM DTT, 0.1%

CHAPS)

SDZ 224-015 stock solution (dissolved in DMSO)

96-well or 384-well black plates

Fluorescence plate reader

Procedure:

Prepare Reagents:

Dilute the recombinant caspase-1 enzyme to the desired concentration in assay buffer.

Prepare a serial dilution of SDZ 224-015 in assay buffer from the DMSO stock solution.

Ensure the final DMSO concentration in the assay is low (typically ≤1%) to avoid solvent

effects.

Prepare the caspase-1 substrate solution in assay buffer.

Assay Setup:

Add the diluted caspase-1 enzyme to the wells of the microplate.

Add the various concentrations of SDZ 224-015 or vehicle control (DMSO in assay buffer)

to the respective wells.
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Include wells with enzyme and vehicle (100% activity control) and wells with buffer only

(background control).

Incubation:

Incubate the plate at room temperature for a predetermined time (e.g., 10-15 minutes) to

allow the inhibitor to interact with the enzyme.[9]

Initiate Reaction:

Add the caspase-1 substrate to all wells to start the enzymatic reaction.

Measurement:

Immediately measure the fluorescence at an excitation wavelength of 400 nm and an

emission wavelength of 505 nm.[9] Kinetic readings over a period of time (e.g., 30-60

minutes) are recommended to determine the initial reaction velocity.

Data Analysis:

Subtract the background fluorescence from all readings.

Calculate the percentage of inhibition for each concentration of SDZ 224-015 relative to

the 100% activity control.

Plot the percentage of inhibition against the logarithm of the inhibitor concentration to

determine the IC50 value.

Disposal Plan
As a halogenated organic compound, SDZ 224-015 and all contaminated materials must be

disposed of as hazardous waste. Do not dispose of this chemical down the drain or in the

regular trash.[10][11]

Step-by-Step Disposal Procedure:

Waste Segregation:
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Collect all waste containing SDZ 224-015 (solid compound, solutions, contaminated

consumables) in a dedicated, clearly labeled hazardous waste container.[10][12]

The container should be labeled as "Halogenated Organic Waste" and list "SDZ 224-015"

as a constituent.[11][12]

Keep halogenated waste separate from non-halogenated waste to facilitate proper

disposal and minimize costs.[10][13][14]

Container Management:

Use a chemically compatible, leak-proof container with a secure screw-top cap.[14]

Keep the waste container closed except when adding waste.[10]

Store the waste container in a designated satellite accumulation area, within secondary

containment.[10]

Disposal of Contaminated Materials:

All disposable items that have come into contact with SDZ 224-015, such as gloves,

pipette tips, and paper towels, must be placed in the designated halogenated organic

waste container.

Final Disposal:

Once the waste container is full, arrange for pickup and disposal through your institution's

EHS department or a licensed hazardous waste disposal company.

Signaling Pathway Visualization
SDZ 224-015 inhibits caspase-1, a key enzyme in the inflammasome signaling pathway, which

leads to the maturation and release of pro-inflammatory cytokines IL-1β and IL-18.
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Caption: The Inflammasome Signaling Pathway and Inhibition by SDZ 224-015.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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